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Compound of Interest

Compound Name: 2-Methylterephthalonitrile

Cat. No.: B180709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 2-Methylterephthalonitrile (CAS No. 7175-56-6). The information is intended

to equip laboratory personnel with the knowledge necessary to handle this chemical compound

safely.

Hazard Identification and Classification
2-Methylterephthalonitrile is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its irritant properties.

GHS Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2A
H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.
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Signal Word: Warning

Hazard Pictogram:

alt text

Physical and Chemical Properties
At present, detailed quantitative data for the physical and chemical properties of 2-
Methylterephthalonitrile are not readily available in the public domain. As a nitrile compound,

it is a white to off-white solid. Further research is required to establish specific values for

properties such as melting point, boiling point, and solubility.

Toxicological Data
Comprehensive toxicological studies, including the determination of LD50 (median lethal dose)

and LC50 (median lethal concentration) values, for 2-Methylterephthalonitrile have not been

identified in the reviewed literature. The GHS classification is based on the irritant nature of the

compound.

Handling Precautions and Personal Protective
Equipment (PPE)
Due to its classification as a skin, eye, and respiratory irritant, strict adherence to safety

protocols is mandatory when handling 2-Methylterephthalonitrile.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential to minimize exposure.
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Protection Type Recommendations

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield.

Skin Protection
Handle with chemical-impermeable gloves.

Wear a lab coat or other protective clothing.

Respiratory Protection
If ventilation is inadequate, use a NIOSH-

approved respirator.

Hygiene Measures
Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

First Aid Measures
In the event of exposure, the following first aid procedures should be followed:

Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing. If respiratory

irritation persists, seek medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.
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Storage and Disposal
Storage: Store in a well-ventilated place. Keep the container tightly closed.

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Experimental Protocols
Detailed experimental protocols for the determination of the toxicological and physical

properties of 2-Methylterephthalonitrile are not currently available. Standard OECD

(Organisation for Economic Co-operation and Development) guidelines for the testing of

chemicals would be the recommended starting point for any new experimental work.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling 2-
Methylterephthalonitrile in a laboratory setting.
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Caption: Workflow for the safe handling of 2-Methylterephthalonitrile.

This guide is intended as a starting point for the safe handling of 2-Methylterephthalonitrile. It

is imperative that all users consult the full Safety Data Sheet (SDS) provided by the supplier

and adhere to all institutional safety protocols.

To cite this document: BenchChem. [An In-Depth Technical Guide to the Safe Handling of 2-
Methylterephthalonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b180709#2-methylterephthalonitrile-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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